3-Cyano-1,4-dimethylpyridin-1-ium iodide
Overview
Description
3-Cyano-1,4-dimethylpyridin-1-ium iodide is a chemical compound with the molecular formula C8H9IN2 . It is a heterocyclic compound that falls under the category of pyridines .
Molecular Structure Analysis
The molecular weight of 3-Cyano-1,4-dimethylpyridin-1-ium iodide is 260.08 g/mol . The exact structure and other details like the InChI Key or Pubchem ID are not available in the sources I found .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-Cyano-1,4-dimethylpyridin-1-ium iodide are not fully detailed in the sources I found. The compound should be stored sealed in a dry environment at 2-8°C .Scientific Research Applications
Nonlinear Optical Materials
3-Cyano-1,4-dimethylpyridin-1-ium iodide has been investigated for its potential in creating nonlinear optical materials. In a study, pyridinium–metal iodide complexes were synthesized, including 3-Cyano-1,4-dimethylpyridin-1-ium iodide, showing activity in second-harmonic generation (SHG). These findings suggest its application in the development of advanced optical materials (Glavcheva et al., 2004).
Heterocyclic Chemistry
The compound has been a subject of interest in heterocyclic chemistry. For example, its reactions with β-dicarbonyl compounds have been explored to form various pyridinium salts, highlighting its versatility in synthesizing new heterocyclic compounds (Potts et al., 1973).
Magnetic Materials
3-Cyano-1,4-dimethylpyridin-1-ium iodide has been studied in the context of magneto-structural correlations. Research on iodide salts of this compound revealed a change in the position of the iodide ion, which affected the magnetic properties of the material, demonstrating its application in the development of magnetic materials (Awaga et al., 1994).
Coordination Chemistry
This compound has also been utilized in coordination chemistry, forming complexes with metal halides like cadmium(II) halides. These complexes have been spectroscopically examined, contributing to the understanding of coordination compounds and their potential applications (Ahuja & Rastogi, 1970).
Pharmaceutical Chemistry
In pharmaceutical chemistry, 3-Cyano-1,4-dimethylpyridin-1-ium iodide has been studied for its reactivity and potential applications. For instance, its reduction with sodium borohydride was explored, yielding compounds of interest for pharmaceutical development (Schenker & Druey, 1959).
properties
IUPAC Name |
1,4-dimethylpyridin-1-ium-3-carbonitrile;iodide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N2.HI/c1-7-3-4-10(2)6-8(7)5-9;/h3-4,6H,1-2H3;1H/q+1;/p-1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XJTAACKHUUAANL-UHFFFAOYSA-M |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=[N+](C=C1)C)C#N.[I-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9IN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30492217 |
Source
|
| Record name | 3-Cyano-1,4-dimethylpyridin-1-ium iodide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30492217 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.07 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Cyano-1,4-dimethylpyridin-1-ium iodide | |
CAS RN |
61327-46-6 |
Source
|
| Record name | 3-Cyano-1,4-dimethylpyridin-1-ium iodide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30492217 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
